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Compound of Interest

Compound Name: Proguanil-d4

cat. No.: 81239342

Proguanil-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Proguanil-d4, a deuterated analog of the
antimalarial drug Proguanil. It is intended for researchers, scientists, and professionals in drug
development who require a reliable internal standard for pharmacokinetic and metabolic
studies. This document outlines suppliers, certificate of analysis data, and relevant

experimental protocols.

Proguanil-d4 Suppliers

Proguanil-d4 is available from various chemical suppliers that specialize in stable isotope-
labeled compounds for research purposes. When selecting a supplier, it is crucial to consider
the purity of the compound, the availability of a comprehensive certificate of analysis, and the
supplier's reputation for quality and reliability.

Table 1: Prominent Suppliers of Proguanil-d4
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Supplier Website Notes

Provides detailed product

MedChemExpress --INVALID-LINK-- information, including physical
and chemical properties.

Lists Proguanil-d4 among its

Alfa Chemistry --INVALID-LINK-- )
isotope-labeled compounds.[1]
Offers Proguanil and its active
] metabolite, which may be
Cayman Chemical --INVALID-LINK--

relevant for comparative
studies.[2][3]

Certificate of Analysis: Key Data Points

A Certificate of Analysis (CofA) is a critical document that provides detailed information about
the quality and purity of a chemical compound. For Proguanil-d4, the CofA should include the
following key data, which has been compiled from various sources.

Table 2: Typical Certificate of Analysis Data for Proguanil-d4
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Parameter Specification Source
Chemical Name Proguanil-d4 hydrochloride [4]
CAS Number 1189671-34-8 [4]
Unlabeled CAS 637-32-1 [4]
Molecular Formula C11H13D4CI2N5 [4]
Molecular Weight 294.22 [4]
Purity >98% [2]
Appearance A solid [2]
Soluble in organic solvents
Solubility such as ethanol, DMSO, and [2]
dimethyl formamide.[2]
Store at -20°C for long-term
Storage N [2]
stability.[2]
Used as an internal standard
Application for quantitative analysis by [4]

NMR, GC-MS, or LC-MS.[4]

Metabolic Pathway and Mechanism of Action

Proguanil is a prodrug that undergoes metabolic activation to its active form, cycloguanil.[3][4]
This conversion is primarily mediated by cytochrome P450 enzymes in the liver.[3] Cycloguanil
then acts as a dihydrofolate reductase (DHFR) inhibitor, disrupting the folate pathway in the
malaria parasite and thereby inhibiting its growth and replication.[4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/30675.pdf
https://cdn.caymanchem.com/cdn/insert/30675.pdf
https://cdn.caymanchem.com/cdn/insert/30675.pdf
https://cdn.caymanchem.com/cdn/insert/30675.pdf
https://cdn.caymanchem.com/cdn/insert/30675.pdf
https://cdn.caymanchem.com/cdn/insert/30675.pdf
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.caymanchem.com/product/30675/proguanil
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.caymanchem.com/product/30675/proguanil
https://www.medchemexpress.com/proguanil-d4-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Metabolism

Inhibits

. )

Click to download full resolution via product page

Caption: Metabolic activation of Proguanil to Cycloguanil and its mechanism of action.

Experimental Protocols

The use of Proguanil-d4 as an internal standard is crucial for the accurate quantification of
Proguanil and its metabolites in biological matrices. Below are generalized experimental
protocols for sample preparation and analysis.

Sample Preparation: Solid-Phase Extraction (SPE)
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Solid-phase extraction is a common technique for the cleanup and concentration of analytes
from complex matrices like plasma, blood, and urine.[5]

SPE Workflow

- . > 2. Load Biological Sample 3. Wash Cartridge 4. Elute Analyte .
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Click to download full resolution via product page

Caption: General workflow for solid-phase extraction of Proguanil.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

HPLC is a widely used analytical technique for the separation, identification, and quantification
of Proguanil and its metabolites.[5]

Table 3: Typical HPLC Parameters for Proguanil Analysis

Parameter Description

Reversed-phase C18 or cyanopropyl stationary
Column

phases.[5]
) Isocratic elution with a mixture of acetonitrile
Mobile Phase
and a phosphate buffer (e.g., 0.1 M, pH 2.6).[5]
Flow Rate Typically 1.0 mL/min.[5]
UV detection at a specific wavelength (e.g., 259
Detection nm) or mass spectrometry (LC-MS) for higher
sensitivity and specificity.[2]
Internal Standard Proguanil-d4

Synthesis of Proguanil
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While this guide focuses on Proguanil-d4, understanding the synthesis of the parent
compound, Proguanil, can be insightful. The synthesis of Proguanil hydrochloride typically
involves the condensation of isopropyldicyandiamide with 4-chloroaniline.[6] The impurities that
can arise during this process include 1-cyano-3-(1-methylethyl)guanidine, 1,5-bis(4-
chlorophenyl)biguanide, and 1,5-bis(1-methylethyl)biguanide.[7][8][9]

Proguanil Synthesis
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Caption: Simplified synthetic pathway for Proguanil.

This technical guide provides a foundational understanding of Proguanil-d4 for research and
development purposes. For specific applications, it is essential to consult the detailed
documentation provided by the supplier and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proguanil-d4 supplier and certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393422#proguanil-d4-supplier-and-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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